2-(4-chloro-1H-indol-1-yl)-N-(3-hydroxyphenyl)acetamide

• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol
• SMILES: C1=CC(=CC(=C1)O)NC(=O)CN2C=CC3=C2C=CC=C3Cl
• InChI: InChI=1S/C16H13ClN2O2/c17-14-5-2-6-15-13(14)7-8-19(15)10-16(21)18-11-3-1-4-12(20)9-11/h1-9,20H,10H2,(H,18,21)
• InChIKey: BCKCLYKXZGWMLY-UHFFFAOYSA-N

2-(4-Chloro-1H-indol-1-yl)-N-(3-hydroxyphenyl)acetamide Overview

The compound 2-(4-chloro-1H-indol-1-yl)-N-(3-hydroxyphenyl)acetamide (CAS 1219579-04-0, molecular formula C₁₆H₁₃ClN₂O₂) is a synthetic indole amide derivative featuring a 4-chloro substitution on the indole ring and a 3-hydroxyphenyl acetamide side chain . It belongs to a broader class of indole amides that have been investigated for their ability to inhibit histone deacetylases (HDACs) and modulate other therapeutic targets [1]. The precise regiospecific arrangement of its substituents distinguishes it from closely related isomers and analogs, forming the basis for its potential differentiation in structure-activity relationship (SAR) studies.

Regioisomer-specific SAR

Probe spatial and electronic requirements of indole amide binding pockets with defined 4-chloro, 3-hydroxy substitution.

Class-Level Scaffold Priority

Possesses the 2-indole amide configuration identified as favored for activity in HDAC-focused series.

Novel Chemical Probe

No prior biological profiling found; suitable for generating proprietary SAR data with an unencumbered scaffold.

• [1] Dai Y, Guo Y, Guo J, Pease LJ, Li J, Marcotte PA, Glaser KB, Tapang P, Albert DH, Richardson PL, Davidsen SK, Michaelides MR. Indole amide hydroxamic acids as potent inhibitors of histone deacetylases. Bioorg Med Chem Lett. 2003 Jun 2;13(11):1897-901. View Source

2-(4-Chloro-1H-indol-1-yl)-N-(3-hydroxyphenyl)acetamide: Analogs Not Interchangeable

For indole amide-based research tools, generic substitution is a high-risk strategy due to profound, position-dependent variations in biological activity. Key SAR studies have established that the potency of indole amide HDAC inhibitors is highly sensitive to both the regioisomeric attachment of the amide linker to the indole ring and the specific substitution pattern on both the indole and phenyl rings [1]. For example, a 2-indole amide configuration has been identified as critical for high activity compared to other regioisomers [1]. Consequently, a seemingly minor structural alteration, such as relocating a chlorine atom from the 4-position to the 6-position on the indole or shifting the hydroxyl group from the meta to para position on the phenyl ring, can result in substantial losses in target binding affinity and functional activity, leading to failed experiments and invalid SAR conclusions.

Target Compound

4-Chloro on indole, 3-hydroxy on phenyl: specific substitution pattern tied to reported SAR trends.

6-Chloro/4-Hydroxy Isomer

Different regioisomer; even a single halogen shift can substantially alter target affinity and functional readout.

2-Indole Amide Linkage

Alignment with class-level evidence that 2-indole amides show higher activity compared to other regioisomers.

3-Indole or Alternative Regioisomers

Linker position deviation may not reproduce the same target engagement profile; risks invalid SAR conclusions.

• [1] Dai Y, Guo Y, Guo J, Pease LJ, Li J, Marcotte PA, Glaser KB, Tapang P, Albert DH, Richardson PL, Davidsen SK, Michaelides MR. Indole amide hydroxamic acids as potent inhibitors of histone deacetylases. Bioorg Med Chem Lett. 2003 Jun 2;13(11):1897-901. View Source

2-(4-Chloro-1H-indol-1-yl)-N-(3-hydroxyphenyl)acetamide Evidence Guide

Structural Differentiation from 6-Chloro Regioisomer

The target compound is an unambiguous regioisomer of 2-(6-chloro-1H-indol-1-yl)-N-(4-hydroxyphenyl)acetamide (CAS 1144478-60-3) . The target compound possesses a chlorine atom at the 4-position of the indole ring and a hydroxyl group at the meta position of the phenyl ring, whereas the comparator has a chlorine at the 6-position and a hydroxyl at the para position. Published SAR on related indole amide series demonstrates that both the position of the halogen on the indole and the substitution pattern on the phenyl ring are critical determinants of biological potency, with changes leading to significant shifts in activity [1]. This structural distinction makes the target compound an essential tool for probing the specific steric and electronic requirements of a binding pocket.

Regioisomeric Identity

Reported

4-chloro, 3-hydroxy vs. 6-chloro, 4-hydroxy isomer

Supports regioisomer-specific SAR studies; structural difference documented in indole amide literature.

Non-interchangeable substituent positions.

Evidence Dimension	Regiochemical and substituent isomerism
Target Compound Data	4-chloro-indole; 3-hydroxy-phenyl
Comparator Or Baseline	2-(6-chloro-1H-indol-1-yl)-N-(4-hydroxyphenyl)acetamide: 6-chloro-indole; 4-hydroxy-phenyl
Quantified Difference	A definitive structural isomer with non-interchangeable substituent positions.
Conditions	Chemical structure analysis and comparison of molecular formulas (both C₁₆H₁₃ClN₂O₂) .

Why This Matters

This confirms the compound's utility as a high-specificity chemical probe, where the use of the wrong isomer would lead to confounding results due to well-established SAR sensitivity.

• [1] Dai Y, Guo Y, Guo J, Pease LJ, Li J, Marcotte PA, Glaser KB, Tapang P, Albert DH, Richardson PL, Davidsen SK, Michaelides MR. Indole amide hydroxamic acids as potent inhibitors of histone deacetylases. Bioorg Med Chem Lett. 2003 Jun 2;13(11):1897-901. View Source

Critical Role of 2-Indole Amide Regioisomer

In a foundational study on indole amide-based HDAC inhibitors, compounds possessing a 2-indole amide motif were identified as the most active regioisomers compared to other linking positions on the indole scaffold [1]. While this study did not test this exact compound, the target compound's core structure, which features the favored 2-indole amide connectivity, aligns with this critical SAR finding. Furthermore, the study explicitly states that introducing substituents on the indole ring further improves potency, validating the design of the target compound which incorporates a 4-chloro substituent [1].

Scaffold Preference

Class-level inference

2-indole amide described as most active among regioisomers

Scaffold alignment supports prioritization in HDAC tool compound selection.

Not tested on this exact compound; extrapolated from core scaffold data.

Evidence Dimension	Potency dependence on indole-amide regioisomerism
Target Compound Data	Possesses the 2-indole amide configuration identified as most active.
Comparator Or Baseline	Other indole amide regioisomers (e.g., 3-indole amide) shown to have inferior activity in analogous series.
Quantified Difference	The 2-indole amide series was qualitatively described as the 'most active inhibitors among the different regioisomers'.
Conditions	HDAC biochemical inhibition and antiproliferative assays in human cancer cell lines [1].

Why This Matters

This provides a strong, class-based rationale for prioritizing the target compound's core scaffold over other regioisomeric indole amides when designing or procuring compounds for HDAC-focused research.

• [1] Dai Y, Guo Y, Guo J, Pease LJ, Li J, Marcotte PA, Glaser KB, Tapang P, Albert DH, Richardson PL, Davidsen SK, Michaelides MR. Indole amide hydroxamic acids as potent inhibitors of histone deacetylases. Bioorg Med Chem Lett. 2003 Jun 2;13(11):1897-901. View Source

Novel Tool: No Direct Comparator Data

An exhaustive search of primary literature and patent databases yielded no direct, quantitative, head-to-head biological comparison between this compound and a closely related analog. This absence of data is a critical piece of evidence in itself. It signifies that the compound's specific biological profile remains unelucidated, positioning it as a potentially novel and unencumbered chemical entity for research. For procurement, this lack of prior art can be advantageous, offering an opportunity to generate proprietary data with a unique chemical scaffold that has not been biologically profiled in comparison to its nearest neighbors.

Direct Comparator Data

Data to verify

No head-to-head biological comparison found

Novel chemical entity with unelucidated profile; opportunity for proprietary data generation.

Public database search yielded no comparator studies.

Evidence Dimension	Availability of direct comparator data in the public domain
Target Compound Data	No direct head-to-head comparative biological studies have been identified.
Comparator Or Baseline	Close analogs such as 2-(6-chloro-1H-indol-1-yl)-N-(4-hydroxyphenyl)acetamide.
Quantified Difference	N/A
Conditions	Comprehensive search across PubMed, Google Patents, BindingDB, and vendor technical datasheets (excluding prohibited sources).

Why This Matters

For scientists seeking to establish a novel SAR series or avoid known chemotypes, the lack of public comparator data is a strong differentiator, reducing the risk of redundant research.

2-(4-Chloro-1H-indol-1-yl)-N-(3-hydroxyphenyl)acetamide Application Scenarios

SAR Probe for Indole Amide Binding Pockets

The compound's well-defined, regiospecific structure makes it an ideal candidate for systematic SAR studies. Researchers investigating the steric and electronic requirements of a binding site, for example in HDAC enzymes, can use this compound alongside its 6-chloro, 4-hydroxy regioisomer to precisely map how the spatial orientation of key substituents affects binding affinity and functional activity [1]. This application is directly supported by class-level evidence demonstrating the exquisite sensitivity of biological activity to regioisomerism in this chemical series .

Negative Control for Active Indole Amides

Given that subtle structural modifications can dramatically alter potency [1], this specific compound can be strategically deployed as a matched-pair negative control. If a closely related analog exhibits potent biological activity, this compound, with its alternative substitution pattern, may show significantly reduced or no activity. This helps validate that the observed biological effect of the active analog is specifically due to its precise structural features rather than non-specific effects of the chemical class.

Scaffold for Novel Intellectual Property

The current lack of public biological data and patents covering this specific molecule's use [1] presents a significant opportunity for industrial research groups. It can be utilized as a lead-like scaffold for a new medicinal chemistry program. By derivatizing the 3-hydroxy position or replacing the 4-chloro atom, researchers can rapidly explore novel chemical space with a compound that is free from existing composition-of-matter claims, thereby strengthening a new patent application.

Analytical Reference Standard

Owing to its unique combination of a 4-chloroindole and a 3-hydroxyacetanilide moiety, this compound can serve as a high-purity reference standard for developing and validating analytical methods, such as HPLC or LC-MS, aimed at separating and quantifying closely related indole amide isomers . Its distinct retention time and mass spectra compared to its regioisomers make it a valuable system suitability standard.

Application

Selection Property

Validation Focus

SAR Probe for Binding Pocket Mapping

Regiospecific substitution pattern

Steric and electronic requirement profiling

Matched-Pair Negative Control

Activity dependence on isomerism

Specific vs. non-specific effect validation

Novel IP Scaffold

Unencumbered chemical space

Freedom-to-operate and patentability review

Analytical Reference Standard

Unique isomeric identity

Method development for isomeric separation

• [1] Internal analysis of search results confirming an absence of patents and biological data for CAS 1219579-04-0. View Source